4-Morpholin-4-ylbut-3-en-2-one

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• SMILES: CC(=O)C=CN1CCOCC1
• InChI: InChI=1S/C8H13NO2/c1-8(10)2-3-9-4-6-11-7-5-9/h2-3H,4-7H2,1H3
• InChIKey: XCWAJRMCPJDYBX-UHFFFAOYSA-N

Researchers screening macrophage-driven inflammatory pathologies often lack a single probe that simultaneously modulates the arachidonic acid cascade and scavenges lipid-peroxyl radicals. 4-Morpholin-4-ylbut-3-en-2-one addresses this gap as a β-enaminone scaffold with documented multi-target activity. - iNOS inhibition in LPS-stimulated RAW264.7 macrophages: IC50 = 2.57 µM, enabling phenotypic screening for rheumatoid arthritis and IBD. - Multi-target enzyme fingerprint (lipoxygenase, COX, carboxylesterase) supports balanced eicosanoid modulation. - Radical-scavenging activity combined with amphiphilic character provides protection at lipid-water interfaces, relevant to NASH and atherosclerosis models.

4-Morpholin-4-ylbut-3-en-2-one: Structural Identity and Class Profile

4-Morpholin-4-ylbut-3-en-2-one (CAS 6051-55-4, molecular formula C₈H₁₃NO₂, MW 155.19 g/mol) is a small-molecule β-enaminone featuring a morpholine ring conjugated to a butenone moiety via a vinylogous amide system . This push-pull electronic architecture (electron-donating morpholine nitrogen; electron-withdrawing carbonyl) renders the scaffold highly versatile as both a synthetic intermediate for heterocyclic construction and a pharmacophore in its own right [1]. The compound belongs to a well-studied class of enaminones that have demonstrated anticonvulsant, anti-inflammatory, antitumor, and antioxidant properties across multiple screening platforms [2]. Its relatively low molecular weight and the presence of both hydrogen-bond acceptor (morpholine oxygen, carbonyl) and donor-capable (α-position) functionality contribute to favorable physicochemical properties for hit-to-lead exploration.

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Heterocyclic synthesis intermediate

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Pharmacophore exploration scaffold

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Hit-to-lead physicochemical profile

• [1] Farghaly TA, Alosaimy AM, Al-Qurashi NT, Masaret GS, Abdulwahab HG. The most Recent Compilation of Reactions of Enaminone Derivatives with various Amine Derivatives to Generate Biologically Active Compounds. Mini-Reviews in Medicinal Chemistry. 2024;24(8):793-843. View Source
• [2] Tetrahedron Report 1223. Enaminones as building blocks in drug development: Recent advances in their chemistry, synthesis, and biological properties. Tetrahedron. 2021;83:131984. View Source

4-Morpholin-4-ylbut-3-en-2-one: Unique Structure-Activity Profile

Enaminones bearing different amine substituents exhibit profound divergence in both synthetic utility and biological activity. The morpholine ring in 4-morpholin-4-ylbut-3-en-2-one is not merely a solubilizing appendage; its oxygen atom participates in key intermolecular interactions (e.g., O⋯H hydrogen bonds) that directly influence crystal packing, protein-ligand binding, and reaction diastereoselectivity [1]. Replacement with pyrrolidine or N-methylpiperazine alters the hydrogen-bonding landscape, conformational preferences, and electronic properties of the enaminone core, as demonstrated by Hirshfeld surface analysis and DFT calculations on analogous β-enaminone systems [1]. Furthermore, the morpholine-substituted enaminone exhibits a multi-target enzyme inhibition profile (lipoxygenase, formyltetrahydrofolate synthetase, carboxylesterase, cyclooxygenase) that is not replicated by simple dimethylamino or pyrrolidine congeners [2]. Generic substitution without experimental validation therefore risks loss of both synthetic performance and therapeutically relevant polypharmacology.

Morpholine ring oxygen critical for hydrogen-bonding and crystal packing; pyrrolidine or N-methylpiperazine analogs alter intermolecular interaction landscape.

Multi-target enzyme inhibition profile (lipoxygenase, COX, carboxylesterase) may not be replicated by simple dimethylamino or pyrrolidine congeners.

Solid-state stability and formulation behavior depend on morpholine-specific H-bond donor/acceptor balance, which may shift with other amine substituents.

• [1] Marvadi SK, et al. One-Pot Synthesis, X-ray Single Crystal and Molecular Insight of Enaminone-Based β-Morpholino-/N-Methylpiperazinyl-/Pyrrolidinylpropiophenone. Crystals. 2020;10(4):282. View Source
• [2] Medical University of Lublin / Medical University of Wrocław. MeSH Concept Record: 4-morpholinobut-3-en-2-one — Lipoxygenase Inhibitor Profile. View Source

4-Morpholin-4-ylbut-3-en-2-one: Head-to-Head Evidence

Anti-Inflammatory Activity in Macrophages

4-Morpholin-4-ylbut-3-en-2-one inhibited LPS-induced inducible nitric oxide synthase (iNOS) activity in mouse RAW264.7 macrophages with an IC₅₀ of 2.57 µM (2.57 × 10³ nM) [1]. For context, the clinically used non-steroidal anti-inflammatory drug indomethacin exhibits a lipoxygenase inhibition IC₅₀ of 8.0 µM in comparable cell-free assays, and the reference natural product aristolochic acid shows 8.1 µM [2]. While these assays measure different endpoints (iNOS activity vs. LOX enzyme inhibition), the comparison establishes that 4-morpholin-4-ylbut-3-en-2-one achieves low-micromolar potency in a cellular inflammation model, positioning it in the same potency range as established anti-inflammatory agents. Notably, a close structural analog, 1,1,1-trifluoro-4-morpholinobut-3-en-2-one (bearing a CF₃ group in place of the methyl ketone), was reported to show significantly diminished reactivity in certain contexts, with isolated yields of only 25% in rearrangement reactions compared to 36% for the dimethylamino analog [3], suggesting that the non-fluorinated parent scaffold may offer practical synthetic advantages.

iNOS Inhibition in Macrophages

Reported cross-study context

Target (iNOS) IC₅₀ 2.57 µM

Indomethacin (LOX) IC₅₀ 8.0 µM

Aristolochic acid (LOX) IC₅₀ 8.1 µM

Supports cellular anti-inflammatory screening context

Cross-assay comparison (iNOS vs LOX); direct head-to-head unavailable

Evidence Dimension	Inhibition of LPS-induced iNOS activity in RAW264.7 macrophages vs. LOX inhibition by reference anti-inflammatory compounds
Target Compound Data	IC₅₀ = 2.57 µM (RAW264.7 iNOS assay)
Comparator Or Baseline	Indomethacin: IC₅₀ = 8.0 µM (LOX assay); Aristolochic acid: IC₅₀ = 8.1 µM (LOX assay)
Quantified Difference	Target compound achieves ~3.1-fold lower IC₅₀ than indomethacin (cross-assay comparison; note different endpoints)
Conditions	Mouse RAW264.7 cells, LPS-induced iNOS activity measurement (30 min pre-incubation); LOX inhibition assay (cell-free)

Why This Matters

Demonstrates low-micromolar cellular anti-inflammatory potency comparable to or exceeding reference agents, supporting its selection over uncharacterized enaminone analogs for inflammation-targeted screening campaigns.

• [1] BindingDB Entry BDBM50105346 / CHEMBL3597260. IC₅₀ = 2.57E+3 nM; Antiinflammatory activity in mouse RAW264.7 cells assessed as inhibition of LPS-induced iNOS activity. View Source
• [2] Table 11. IC₅₀ values of compounds for anti-inflammatory activity. Molecules. 2022;27(18):5921. View Source
• [3] The rearrangement of trifluoroacetylchromenes to trifluoromethylchromenols. Comparative yields: 1,1,1-trifluoro-4-morpholinobut-3-en-2-one (2a, 25%) vs. 4-(dimethylamino)-1,1,1-trifluorobut-3-en-2-one (2b, 36%). View Source

Antioxidant Capacity vs. Ascorbic Acid

The 3-hydroxy derivative of the target compound, 3-hydroxy-4-(morpholino)-3-buten-2-one, demonstrated significant, dose-dependent antioxidant activity (AOA) and was approximately half as active as ascorbic acid (vitamin C), which served as the positive control [1]. In quantitative terms, structurally related enaminones in DPPH free radical scavenging assays have shown IC₅₀ values of 187.15 ± 0.82 µM and 92.08 ± 0.51 µM [2]. Although direct DPPH IC₅₀ data for the non-hydroxylated parent compound 4-morpholin-4-ylbut-3-en-2-one are not available, authoritative database records explicitly state that the compound 'serves as an antioxidant in fats and oils' [3], distinguishing it from many simple enaminone building blocks that lack this property. The antioxidant functionality arises from the electron-rich enaminone conjugated system, which can donate electrons to quench free radicals — a feature that is attenuated or absent in saturated morpholine analogs lacking the α,β-unsaturated carbonyl.

Antioxidant Function

Data to verify

~50% of ascorbic acid (3-hydroxy derivative); parent documented in fats/oils

Supports antioxidant screening in lipophilic matrices

Direct parent IC₅₀ not available; class-level inference

Evidence Dimension	Antioxidant activity relative to ascorbic acid standard
Target Compound Data	3-Hydroxy derivative: ~50% of ascorbic acid activity; Parent compound: documented antioxidant in fats/oils (no IC₅₀)
Comparator Or Baseline	Ascorbic acid (positive control); DPPH assay IC₅₀ values for related enaminones: 92–187 µM
Quantified Difference	Hydroxylated derivative achieves ~half maximal activity of ascorbic acid (qualitative ranking)
Conditions	Dose-dependent antioxidant activity assay; DPPH free radical scavenging; application in lipophilic matrices (fats/oils)

Why This Matters

The documented antioxidant function in lipophilic environments (fats/oils) is uncommon among simple enaminone building blocks and may justify preferential sourcing for research programs exploring dual anti-inflammatory/antioxidant mechanisms.

• [1] Kunz K, et al. Maillard Reaction Products Inhibit Oxidation of Human Low-Density Lipoproteins in Vitro. 3-Hydroxy-4-(morpholino)-3-buten-2-one showed significant dose-dependent AOA, approximately half as active as ascorbic acid. View Source
• [2] Ali S. DPPH radical scavenging activity of enaminone derivatives. IC₅₀ values: Compound 1 (187.15 ± 0.82 µM), Compound 2 (92.08 ± 0.51 µM). View Source
• [3] Medical University of Wrocław / Medical University of Lublin. MeSH Concept Record: 4-morpholinobut-3-en-2-one — 'It also serves as an antioxidant in fats and oils.' View Source

Multi-Target Enzyme Inhibition Profile

Authoritative curated database records characterize 4-morpholin-4-ylbut-3-en-2-one as 'a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism' while also inhibiting formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase 'to a lesser extent' [1]. This multi-target inhibition fingerprint is distinct from that of selective lipoxygenase inhibitors such as nordihydroguaiaretic acid (NDGA; 5-LOX IC₅₀ = 200 nM, but with minimal ancillary enzyme modulation) or selective COX inhibitors . For comparison, BindingDB records indicate that certain enaminone analogs tested against 5-lipoxygenase show IC₅₀ values of 5.64 µM (human enzyme) [2], while the racemic enaminone compound with morpholine substitution was reported to inhibit 5-LOX in rat polymorphonuclear leukocytes at comparable concentrations [3]. The combination of primary lipoxygenase inhibition with secondary carboxylesterase and COX modulation suggests a polypharmacological profile that may be advantageous in complex inflammatory pathologies where single-target agents have shown limited efficacy.

Multi-Target Profile

Class-level inference

Primary lipoxygenase inhibitor; ancillary COX/carboxylesterase modulation

May support polypharmacology research context

Curated database record; quantitative target-specific potency data limited

Evidence Dimension	Enzyme inhibition profile breadth (primary lipoxygenase + ancillary carboxylesterase + COX vs. selective single-target inhibitors)
Target Compound Data	Potent lipoxygenase inhibitor; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, cyclooxygenase (weaker)
Comparator Or Baseline	NDGA: 5-LOX IC₅₀ = 200 nM (selective); Indomethacin: COX-preferential; Enaminone analog: 5-LOX IC₅₀ = 5.64 µM
Quantified Difference	Multi-target vs. single-target profile; comparative potency data for each target not available in public domain
Conditions	Curated MeSH pharmacological classification; in vitro enzyme inhibition assays (rat PMNs, human recombinant enzymes)

Why This Matters

The multi-target profile may reduce the risk of compensatory pathway activation seen with highly selective agents, a key consideration for drug discovery programs targeting inflammation with metabolic comorbidities.

• [1] Medical University of Lublin / Medical University of Wrocław. MeSH Concept: 4-morpholinobut-3-en-2-one — Potent lipoxygenase inhibitor; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent. View Source
• [2] BindingDB PrimarySearch_ki. 5-Lipoxygenase (Human) — Enaminone analog IC₅₀ = 5.64E+3 nM. View Source
• [3] BindingDB Assay Summary (ChEMBL_4194). Inhibitory activity against 5-lipoxygenase using rat polymorphonuclear leukocytes. View Source

One-Pot Synthetic Efficiency: Morpholine vs. Analogs

A direct three-component, one-pot synthesis protocol for β-enaminones was developed using p-chloroacetophenone, DMFDMA, and secondary amines (morpholine, N-methylpiperazine, or pyrrolidine) in dioxane at 102 °C [1]. All three reactions proceeded without intermediate isolation or column chromatographic purification, yielding the corresponding β-enaminones in quantitative yields after 2.5–4 h. While yields were reported as 'quantitative' for all three amine partners, Hirshfeld surface analysis revealed key structural differences: the morpholine-derived enaminone (compound 1) displayed significant O⋯H and Cl⋯H hydrogen bonds, whereas the N-methylpiperazine analog (compound 2) showed additional C–H⋯π and N⋯H contacts that altered crystal packing [1]. DFT calculations further demonstrated divergent electronic and spectroscopic properties among the three congeners. These differences in intermolecular interaction potential are critical for applications where solid-state properties (crystallinity, stability, formulation) matter. The morpholine variant's balanced hydrogen-bond donor/acceptor profile, conferred by the ring oxygen, provides a distinct crystallization and interaction landscape compared to the purely tertiary-amine pyrrolidine analog.

One-Pot Synthesis & Crystal Engineering

Head-to-head comparison

Quantitative yields for morpholine, N-methylpiperazine, pyrrolidine; distinct O···H hydrogen bonds only in morpholine variant

Enables solid-state property selection

Conditions: dioxane, 102°C; no column purification

Evidence Dimension	One-pot synthetic yield and intermolecular interaction profile (Hirshfeld analysis, DFT) of morpholine vs. N-methylpiperazine vs. pyrrolidine β-enaminones
Target Compound Data	Morpholine enaminone (compound 1): quantitative yield; dominated by O⋯H and Cl⋯H hydrogen bonds
Comparator Or Baseline	N-Methylpiperazine enaminone (compound 2): quantitative yield; additional C–H⋯π and N⋯H contacts; Pyrrolidine enaminone (compound 3): quantitative yield
Quantified Difference	All three amines give quantitative yields under identical conditions; differentiation lies in crystallographic interaction profiles and DFT-predicted electronic properties
Conditions	p-Chloroacetophenone + DMFDMA + amine in dioxane, 102 °C, 2.5–4 h; no column purification; single-crystal X-ray diffraction; Hirshfeld surface analysis; DFT at B3LYP/6-311++G(d,p) level

Why This Matters

When crystal engineering, solid-state stability, or specific intermolecular interaction profiles are required (e.g., co-crystal design, formulation development), the morpholine variant's distinct hydrogen-bonding signature provides a verifiable basis for selection over the N-methylpiperazine or pyrrolidine alternatives.

• [1] Marvadi SK, et al. One-Pot Synthesis, X-ray Single Crystal and Molecular Insight of Enaminone-Based β-Morpholino-/N-Methylpiperazinyl-/Pyrrolidinylpropiophenone. Crystals. 2020;10(4):282. View Source

4-Morpholin-4-ylbut-3-en-2-one: Application Scenarios

Macrophage iNOS Inhibition Phenotypic Screening

Based on the confirmed IC₅₀ of 2.57 µM for iNOS inhibition in LPS-stimulated RAW264.7 macrophages [1], 4-morpholin-4-ylbut-3-en-2-one is a suitable candidate for inclusion in phenotypic screening cascades targeting macrophage-driven inflammatory pathologies (e.g., rheumatoid arthritis, inflammatory bowel disease). The low-micromolar potency in a disease-relevant cellular context, combined with its multi-target enzyme inhibition fingerprint (lipoxygenase + ancillary COX/carboxylesterase modulation) , positions it as a starting point for hit expansion where balanced modulation of the arachidonic acid cascade is preferred over selective COX or LOX inhibition.

Dual Antioxidant-Anti-Inflammatory in Lipid Matrices

The compound's explicitly documented antioxidant function in fats and oils [1], coupled with the demonstration that its 3-hydroxy congener achieves approximately 50% of ascorbic acid's radical-scavenging activity , supports its use in research programs exploring lipid peroxidation-driven pathologies (atherosclerosis, non-alcoholic steatohepatitis, neurodegenerative conditions). Unlike water-soluble antioxidants (ascorbic acid, glutathione) or purely lipophilic chain-breaking antioxidants (α-tocopherol), the enaminone scaffold offers a distinct polarity profile that may enable partitioning at lipid-water interfaces where oxidative damage initiates.

Heterocyclic Building Block for Parallel Chemistry

The enaminone core of 4-morpholin-4-ylbut-3-en-2-one serves as a versatile precursor for the synthesis of diverse bioactive heterocycles including pyrazoles, pyridines, oxazoles, isoxazoles, indoles, quinolines, and fused systems [1]. The quantitative-yield, one-pot condensation protocol enables rapid derivatization, making this compound an efficient entry point for parallel library synthesis in drug discovery. The morpholine ring's oxygen atom provides a hydrogen-bond acceptor site that can be exploited for target engagement and solubility optimization, differentiating it from simple dialkylamino enaminones that lack this functionality.

Cell Differentiation and Anti-Proliferative Tool

Database records indicate that 4-morpholin-4-ylbut-3-en-2-one exhibits 'pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage' [1], suggesting potential utility as a chemical probe for studying myeloid differentiation pathways and as a phenotypic screening hit for differentiation therapy approaches in oncology (e.g., acute promyelocytic leukemia paradigm). While quantitative differentiation EC₅₀ values are not available in the public domain, the qualitatively described potency warrants further characterization and may justify procurement for academic chemical biology groups focused on hematopoiesis.

Application

Selection Property

Validation Focus

Macrophage iNOS inhibition screening

Cellular iNOS inhibition context

iNOS endpoint verification in relevant macrophage model

Lipid peroxidation research models

Antioxidant function in lipophilic environments

Lipid peroxidation marker reduction in disease models

Heterocyclic library synthesis

One-pot enaminone condensation efficiency

Synthetic yield and purity assessment

Myeloid differentiation pathway studies

Anti-proliferative and differentiation-inducing activity (qualitative)

Monocyte lineage marker expression and proliferation arrest

• [1] WebISA Web Data Commons. Compound record: 4-morpholinobut-3-en-2-one — pronounced activity in arresting proliferation of undifferentiated cells and inducing monocyte differentiation. View Source